9-(Prop-2-en-1-yl)-9,10-dihydro-9,10-ethanoanthracene

• CAS RN: 62686-45-7
• Molecular Formula: C19H18
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 1-prop-2-enyltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene
• InChI: InChI=1S/C19H18/c1-2-12-19-13-11-14(15-7-3-5-9-17(15)19)16-8-4-6-10-18(16)19/h2-10,14H,1,11-13H2
• InChI Key: LHHOBLDSZWYRBD-UHFFFAOYSA-N
• Canonical SMILES: C=CCC12CCC(C3=CC=CC=C31)C4=CC=CC=C24

Description

9-(Prop-2-en-1-yl)-9,10-dihydro-9,10-ethanoanthracene is a useful research compound. Its molecular formula is C19H18 and its molecular weight is 246.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9-β-Propenyl-9,10-dihydro-9,10-ethanoanthracene (xi) is prepared from 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracen-11-one (x) by a Wolff-Kishner reduction or treatment with ethanedithiol and then with hydrogen in the presence of Raney nickel.

Synthesis routes and methods II

Procedure details

A mixture of 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracene-11-one (280 mg), hydrazine (0.2 ml) and sodium hydroxide in triethyleneglycol was stirred at 150° C. for 30 minutes and at 190° - 200° C. for 2.5 hours. The reaction mixture was diluted with water and extracted with benzene. The organic layer was washed with water, dried over anhydrous sodium sulfate and evaporated to dryness. The residue was purified over silica gel chromatography to give 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracene, M.P. 42° - 43° C.